Cas no 891-32-7 (Benzylidene-2-naphthylamine)

• Product Name: Benzylidene-2-naphthylamine
• CAS No: 891-32-7
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 721523
• PubChem ID: 87563372
• Update Time: 2025-06-09

Benzylidene-2-naphthylamine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,N-(phenylmethylene)-
• Benzylidene-2-naphthylamine
• N-naphthalen-2-yl-1-phenylmethanimine
• N-Benzylidene-2-naphthylamine
• N-Benzylidenenaphthalen-2-amine
• NSC176099
• Benzal-ss-naphthylamin
• Benzylidine-.beta.-naphthylamine
• CKIGNOCMDJFFES-QGOAFFKASA-N
• (E)-N-benzylidenenaphthalen-2-amine
• 2-Naphthalenamine, N-(phenylmethylene)-
• B0261
• ST45022187
• (1E)-1-(2-naphthyl)-2-phenyl-1-azaethene
• FT-0744603
• (E)-N-(naphthalen-2-yl)-1-phenylmethanimine
• SCHEMBL3788564
• Benzylidene-2-napthylamine
• N-[(E)-Phenylmethylidene]-2-naphthalenamine #
• 891-32-7
• METHYLVIOLETBASE
• 75472-73-0
• DTXSID10306409
• MFCD00059551
• CS-0435360
• NSC-176099
• D88619
• AKOS000567242
• CKIGNOCMDJFFES-UHFFFAOYSA-N
• DB-264506

• MDL： MFCD00059551
• Inchi： 1S/C17H13N/c1-2-6-14(7-3-1)13-18-17-11-10-15-8-4-5-9-16(15)12-17/h1-13H/b18-13+
• InChI Key： CKIGNOCMDJFFES-QGOAFFKASA-N
• SMILES： N(=C/C1C=CC=CC=1)\C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 231.10500
• Monoisotopic Mass: 231.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.02
• Melting Point: 99.0 to 102.0 deg-C
• Boiling Point: 400.5°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.592
• PSA: 12.36000
• LogP: 4.59040
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzylidene-2-naphthylamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Benzylidene-2-naphthylamine

Comprehensive Overview of Benzylidene-2-naphthylamine (CAS No. 891-32-7): Properties, Applications, and Industry Insights

Benzylidene-2-naphthylamine (CAS No. 891-32-7) is an organic compound widely recognized for its versatile applications in chemical synthesis and material science. This yellow crystalline solid belongs to the class of Schiff bases, characterized by the C=N functional group. Its molecular structure combines a naphthylamine moiety with a benzylidene group, making it a valuable intermediate in pharmaceuticals, dyes, and advanced materials. Researchers frequently search for "Benzylidene-2-naphthylamine synthesis" or "CAS 891-32-7 solubility," reflecting growing interest in its physicochemical properties.

Recent studies highlight the compound's role in fluorescence probes and coordination chemistry, aligning with trends in sustainable technology. For instance, its derivatives exhibit potential in OLED materials due to their luminescent properties—a topic gaining traction in "organic electronics research" queries. The compound’s thermal stability (decomposing at ~250°C) also makes it relevant for "high-temperature applications" searches. Analytical techniques like HPLC and NMR are commonly employed for purity verification, as noted in "Benzylidene-2-naphthylamine characterization methods" discussions.

From an industrial perspective, 891-32-7 serves as a precursor for antioxidant additives and corrosion inhibitors, addressing concerns in "polymer stabilization" and "metal protection technologies." Environmental considerations drive searches for "biodegradable Schiff bases," where modified versions of this compound show promise. Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper glovebox protocols are recommended during synthesis.

Innovative applications include its use in supramolecular chemistry for designing molecular sensors, a hotspot in "chemo-sensing materials" research. Patent analyses reveal increasing filings for Benzylidene-2-naphthylamine derivatives in photovoltaic cells, responding to the "renewable energy materials" trend. The compound’s π-conjugated system enables electron delocalization, a key feature explored in "organic semiconductor" studies.

Future directions emphasize green chemistry approaches to synthesize 891-32-7 derivatives, minimizing solvent waste—a priority in "eco-friendly synthesis" queries. Collaborative efforts between academia and industry aim to optimize its catalytic activity in cross-coupling reactions, frequently searched as "palladium-free catalysis." With a melting point of 145–147°C and moderate polarity, it remains a benchmark in structure-activity relationship (SAR) studies for drug discovery pipelines.